Cas no 62353-29-1 (2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6,7-tetranitro-)

• Product Name: 2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6,7-tetranitro-
• CAS No: 62353-29-1
• MF: C₇H₂N₆O₉
• MW: 314.125580310822
• CID: 448190
• PubChem ID: 4180904
• Update Time: 2025-04-19

2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6,7-tetranitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6,7-tetranitro-
• 4,5,6,7-tetranitro-1,3-dihydrobenzimidazol-2-one
• 4,5,6,7-TETRANITRO-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
• AC1N4LVC
• DTXSID20400386
• AKOS005592958
• 62353-29-1
• 4,5,6,7-tetranitro-2,3-dihydro-1h-benzimidazol-2-one

• Inchi： 1S/C7H2N6O9/c14-7-8-1-2(9-7)4(11(17)18)6(13(21)22)5(12(19)20)3(1)10(15)16/h(H2,8,9,14)
• InChI Key： NHYNXHSWBOUVHA-UHFFFAOYSA-N
• SMILES： O=C1NC2C(=C(C(=C(C=2N1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.98836
• Monoisotopic Mass: 313.98832566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 224Ų

Experimental Properties

• PSA: 213.69